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Compound of Interest

Compound Name: Diphenylglyoxime

Cat. No.: B1496157

Technical Support Center: Gravimetric Analysis of
Nickel

This technical support center provides troubleshooting guidance and frequently asked
guestions for the best practices in drying the nickel-diphenylglyoxime (nickel
dimethylglyoxime or Ni(DMG)2) precipitate to a constant weight.

Frequently Asked Questions (FAQs)

Q1: What is the recommended drying temperature for the nickel-diphenylglyoxime
precipitate?

Al: The recommended drying temperature for the nickel-diphenylglyoxime precipitate is
typically between 110°C and 120°C.[1][2] Some sources suggest a higher temperature of up to
150°C to ensure the sublimation of any excess dimethylglyoxime reagent that may have co-
precipitated.[3] It is critical not to exceed temperatures of 130°C to 150°C, as the complex may
begin to decompose at higher temperatures.[4][5]

Q2: How long should I dry the precipitate?

A2: Initially, the precipitate should be dried for 1 to 2 hours in a drying oven.[5] After this initial
drying period, the crucible containing the precipitate should be cooled in a desiccator and then
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weighed. This process of heating, cooling, and weighing should be repeated until a constant
weight is achieved.[2][5]

Q3: What is considered a "constant weight"?

A3: A constant weight is achieved when successive weighings of the crucible and precipitate,
after repeated cycles of drying and cooling, agree within a certain tolerance. A common
tolerance for analytical work is £0.4 mg.[5]

Q4: Can | use a microwave oven for drying the precipitate?

A4: While a conventional laboratory oven is the standard, some procedures mention the use of
a microwave oven for drying. If using a microwave, it is recommended to use 100% power for
short intervals of one minute, with careful rotation of the crucible to ensure even drying.[4]
However, care must be taken to avoid overheating and potential decomposition of the
precipitate.

Q5: Why is it important to avoid a large excess of the dimethylglyoxime reagent?

A5: An excess of the dimethylglyoxime reagent is necessary to ensure complete precipitation of
the nickel. However, a large excess should be avoided because dimethylglyoxime is only
slightly soluble in water and may precipitate along with the nickel complex, leading to
erroneously high results.[4][5]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Weight of the precipitate
continuously decreases with

each drying cycle.

The precipitate is not yet dry,
and residual water is still being
removed. OR The drying
temperature is too high,
causing decomposition of the
nickel-diphenylglyoxime

complex.[6]

Continue the drying and
weighing cycles until a
constant weight is achieved.
Ensure the oven temperature
is set correctly, not exceeding
130-150°C.[4][5]

Weight of the precipitate is
higher than expected.

Incomplete washing of the
precipitate, leaving behind
soluble impurities. OR A large
excess of dimethylglyoxime
was used, causing it to co-

precipitate.[4][5]

Ensure the precipitate is
thoroughly washed with
distilled water during the
filtration step.[5] If excess
reagent is suspected, drying at
a temperature closer to 150°C
may help to sublime the

excess dimethylglyoxime.[3]

The red precipitate turns dark

or black upon drying.

The drying temperature is too
high, leading to the
decomposition of the complex
into nickel oxide.[7][8]

The experiment will need to be
repeated. Ensure the oven
temperature is accurately
calibrated and set to the
recommended range of 110-
120°C.

The precipitate is difficult to
filter and appears "gummy" or

“colloidal".

The precipitation was carried
out too quickly or from a
solution that was too

concentrated.

For future experiments, ensure
the precipitating agent is
added slowly and with
constant stirring to a dilute, hot
solution.[9] Digestion of the
precipitate on a steam bath
can also help to form larger,

more easily filterable crystals.

[2]

Quantitative Data Summary
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Parameter Recommended Value/Range  Reference(s)
Drying Temperature 110 -120°C [1112][5]
Upper Temperature Limit (to

) - Do not exceed 130-150°C [415]
avoid decomposition)
Initial Decomposition ]

) Approximately 200 - 280°C [3]1[6]

Temperature of Ni(DMG)2
Constant Weight Tolerance +0.4mg [5]
Initial Drying Time 1- 2 hours [5]

Experimental Protocol: Drying the Nickel-
Diphenylglyoxime Precipitate to a Constant Weight

This protocol assumes the nickel-diphenylglyoxime precipitate has already been formed,
filtered through a sintered glass crucible of known weight, and washed.

« Initial Drying: Place the sintered glass crucible containing the washed precipitate into a
laboratory oven preheated to 110-120°C.[1][5]

» Heating Period: Heat the crucible for 1-2 hours to remove the majority of the water.[5]

e Cooling: Using crucible tongs, carefully remove the crucible from the oven and place it in a
desiccator to cool to room temperature. This typically takes about 30 minutes.

» First Weighing: Once cooled, weigh the crucible and its contents accurately on an analytical
balance to the nearest 0.1 mg. Record this weight.

e Second Drying Cycle: Return the crucible to the oven and heat for an additional 30-60
minutes.

e Second Cooling and Weighing: Repeat the cooling process in the desiccator and re-weigh
the crucible.
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» Achieving Constant Weight: Compare the second weighing with the first. If the two weights
agree to within £0.4 mg, a constant weight has been achieved.[5] If the difference is greater
than £0.4 mg, repeat the drying, cooling, and weighing cycles until two consecutive
weighings are within this tolerance.

» Final Calculation: Once a constant weight is achieved, subtract the initial weight of the empty
crucible to determine the final weight of the dried nickel-diphenylglyoxime precipitate.

Visualizations

Drying to Constant Weight
Precipitate Preparation No Final Result
ol in

Formation of Filtration through Washing of Dry in oven - Constant Yes Record Final
Ni(DMG)2 Precipitate weighed crucible precipitate (110-120°C, 1-2h) Weight? Constant Weight

desiccator analytical balance

Click to download full resolution via product page

Caption: Experimental workflow for drying nickel-diphenylglyoxime precipitate.
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Issue During Drying

Weight continuously
decreasing?

Precipitate turned
dark/black?

Continue drying cycles
until weight is constant.

Weight higher Check oven temperature.
than expected? Is it > 150°C?

Incomplete washing or Decomposition likely.
excess reagent. Repeat experiment at

Review washing protocol. lower temperature.

Resolution

Click to download full resolution via product page

Caption: Troubleshooting decision tree for drying Ni(DMG)z2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Best practices for drying the nickel-diphenylglyoxime
precipitate to a constant weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496157#best-practices-for-drying-the-nickel-
diphenylglyoxime-precipitate-to-a-constant-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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